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Compound of Interest

Compound Name: 4-Ethoxyphenyl chloroacetate

Cat. No.: B051365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the proper handling and storage procedures for 4-
Ethoxyphenyl chloroacetate (CAS No. 119929-85-0).[1] Due to the limited availability of a

specific Safety Data Sheet (SDS) for this compound, this document draws upon safety data

from closely related and structurally similar chloroacetate esters to provide guidance.

Professionals handling this chemical must conduct a thorough, site-specific risk assessment

before commencing any work.

Hazard Identification and Classification
While specific toxicity data for 4-Ethoxyphenyl chloroacetate is not readily available, based

on analogous compounds such as ethyl chloroacetate, it should be treated as a hazardous

substance. The primary hazards are expected to include:

Flammability: Chloroacetate esters are often flammable liquids and vapors.[2][3]

Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[2][4] Some related

compounds are fatal upon skin contact.[2]

Corrosivity: Can cause serious eye damage and skin irritation or burns.[2][5][6] It may also

be corrosive to the respiratory tract.[2]

Allergenic Potential: May cause an allergic skin reaction.[2][6]
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Aquatic Toxicity: Poses a significant threat to aquatic life.[2][3]

Physical and Chemical Properties
Quantitative data for 4-Ethoxyphenyl chloroacetate is sparse. The following table includes

data for the closely related "Chloroacetic acid, 4-methoxyphenyl ester" as a proxy, alongside

general properties for chloroacetate esters.

Property

Value (for
Chloroacetic acid,
4-methoxyphenyl
ester)

Unit Source

Molecular Formula C₁₀H₁₁ClO₃ - [1]

CAS Number 119929-85-0 - [1]

Normal Boiling Point 573.12 K [7]

Enthalpy of

Vaporization
54.52 kJ/mol [7]

Octanol/Water

Partition Coeff.
1.839 - [7]

Safe Handling Procedures
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should guide the selection of appropriate PPE. The

following are minimum recommendations:
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles and/or a face shield

are mandatory.[5]

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

For extensive handling, flame-retardant and

antistatic protective clothing is advised.[2]

Respiratory Protection

Work should be conducted in a well-ventilated

area or a chemical fume hood.[8] If ventilation is

inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume

hood.[8]

Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety

shower are readily accessible in the immediate work area.[8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[4] Use explosion-proof electrical and lighting equipment.[2][3]

General Hygiene Practices
Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

Contaminated work clothing should not be allowed out of the workplace and must be

decontaminated before reuse.[2]

Storage Procedures
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.
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Storage Parameter Recommendation

Temperature
Store in a cool, dry, and well-ventilated place.[3]

[8] Keep away from heat sources.[3]

Container
Keep in a tightly closed, properly labeled

container.[3][8]

Incompatible Materials
Store separately from strong oxidizing agents,

acids, and bases.[3][8]

Security
Store in a locked cabinet or a secure area

accessible only to authorized personnel.[2][3]

Emergency Procedures
Spills and Leaks
In the event of a spill, the following workflow should be initiated:
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Spill Response Workflow for 4-Ethoxyphenyl Chloroacetate

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Spill Response Complete

Click to download full resolution via product page
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Caption: A stepwise workflow for safely responding to a spill of 4-Ethoxyphenyl
chloroacetate.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[2][8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with large amounts of

water for at least 15 minutes. Seek immediate

medical attention.[2][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][8]

Disposal Considerations
Dispose of 4-Ethoxyphenyl chloroacetate and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[2][3] Do not allow the chemical

to enter drains or waterways.

Chemical Reactivity and Incompatibilities
The following diagram illustrates the key incompatibilities of chloroacetate esters.
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Chemical Incompatibility Profile

4-Ethoxyphenyl Chloroacetate

Strong Oxidizing Agents

 Fire/Explosion Hazard

Strong Acids

 Decomposition

Strong Bases

 Hydrolysis

Reducing Agents

 Exothermic Reaction

Click to download full resolution via product page

Caption: A diagram showing materials incompatible with 4-Ethoxyphenyl chloroacetate.

By adhering to these handling and storage guidelines, researchers and drug development

professionals can mitigate the risks associated with 4-Ethoxyphenyl chloroacetate and

ensure a safe laboratory environment. A thorough understanding of the potential hazards and

the implementation of robust safety protocols are paramount when working with this and other

reactive chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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